Cas no 2000629-61-6 (3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid)

• Product Name: 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• CAS No: 2000629-61-6
• MF: C₁₀H₁₆BrN₃O₂
• MW: 290.156941413879
• CID: 6506302
• PubChem ID: 165495605
• Update Time: 2025-10-29

3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• EN300-1140769
• 2000629-61-6

• Inchi： 1S/C10H16BrN3O2/c1-5-8(11)6(2)14(13-5)7(3)9(12-4)10(15)16/h7,9,12H,1-4H3,(H,15,16)
• InChI Key： MUUURZVFWMQSBH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)C(C)C(C(=O)O)NC

Computed Properties

• Exact Mass: 289.04259g/mol
• Monoisotopic Mass: 289.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid

Comprehensive Overview of 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS No. 2000629-61-6)

The compound 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS No. 2000629-61-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazole derivative is characterized by its unique structural features, including a brominated dimethylpyrazole moiety and a methylamino butanoic acid side chain. These attributes make it a promising candidate for various applications, particularly in drug discovery and development.

Researchers are increasingly interested in pyrazole-based compounds due to their versatile pharmacological properties. The presence of the bromo substituent in this molecule enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that are pivotal in targeting signaling pathways involved in cellular proliferation and inflammation. This aligns with current trends in precision medicine, where small molecule inhibitors are designed to interact with specific biological targets.

The methylamino butanoic acid component of this compound is particularly noteworthy. Amino acid derivatives are widely studied for their role in modulating protein-protein interactions and enzyme activity. In the context of neurodegenerative diseases, such derivatives have shown potential in addressing protein misfolding and oxidative stress, which are hot topics in contemporary biomedical research. The combination of a pyrazole ring with an amino acid backbone in this molecule suggests a dual functionality that could be exploited for multifactorial therapeutic approaches.

From a synthetic perspective, the CAS No. 2000629-61-6 compound presents interesting challenges and opportunities. The bromine atom at the 4-position of the pyrazole ring offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are cornerstone methodologies in modern organic synthesis, enabling the construction of complex molecular architectures. The growing demand for heterocyclic building blocks in medicinal chemistry underscores the importance of such compounds in the pharmaceutical industry.

In addition to its potential therapeutic applications, 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid is also relevant in the field of chemical biology. Its structure allows for incorporation into larger biomolecules, facilitating the study of biological processes at the molecular level. For instance, it could serve as a probe for investigating enzyme mechanisms or as a ligand in protein binding studies. These applications are particularly aligned with the increasing use of chemical tools in systems biology and drug target validation.

Another area of interest is the compound's potential role in agrochemical research. Pyrazole derivatives have historically been employed in the development of herbicides and pesticides, owing to their ability to interfere with essential biological processes in pests. While this specific compound's agrochemical potential remains to be fully explored, its structural features suggest possible activity against plant pathogens or as a growth regulator. This is particularly relevant given the current focus on sustainable agriculture and the need for novel crop protection agents.

The physicochemical properties of CAS No. 2000629-61-6 are also worth noting. As a zwitterionic compound (containing both acidic and basic functional groups), its solubility profile may vary significantly with pH, which has implications for its formulation and bioavailability. This characteristic is particularly important in drug design, where ADME properties (Absorption, Distribution, Metabolism, and Excretion) are critical determinants of a compound's success. The balance between lipophilicity and water solubility in this molecule makes it an interesting case study for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid. In silico methods can predict its binding affinity to various biological targets, potentially accelerating its development as a therapeutic agent. This approach aligns with the pharmaceutical industry's growing reliance on AI-driven drug discovery, where machine learning algorithms are used to identify promising compounds from vast chemical libraries.

Quality control and characterization of this compound are essential aspects of its research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These methods are particularly crucial when the compound is intended for biological testing, as impurities can significantly affect experimental outcomes. The pharmaceutical industry's emphasis on quality by design (QbD) principles further highlights the importance of rigorous characterization for such specialized chemicals.

Looking to the future, 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid represents an exciting avenue for interdisciplinary research. Its unique combination of structural features positions it as a versatile scaffold that could yield derivatives with diverse biological activities. As the scientific community continues to explore personalized medicine and targeted therapies, compounds like this will likely play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological systems.